Cas no 22819-10-9 (H2DABT)

H2DABT structure
H2DABT structure
Product Name:H2DABT
CAS No:22819-10-9
MF:C4H6N8
MW:166.144037723541
MDL:MFCD00625841
CID:251120
PubChem ID:573397
Update Time:2025-04-19

H2DABT Chemical and Physical Properties

Names and Identifiers

    • [3,3'-Bi-1H-1,2,4-triazole]-5,5'-diamine
    • 2H,2\'H-3,3\'-Bi-1,2,4-triazole-5,5\'-diamine
    • 5-(3-amino-1H-1,2,4-triazol-5-yl)-1H-1,2,4-triazol-3-amine
    • 5,5'-DIAMINO-3,3'-BIS-1,2,4-TRIAZOLE
    • 3,3'-Bi-s-triazole,5,5'-diamino- (6CI,8CI)
    • Bis(3-amino-1,2,4-triazol-5-yl)
    • Bis(5-amino-1,2,4-triazol-3-yl)
    • H2DABT
    • SR-01000523981
    • 1{H},1'{H}-3,3'-BI-1,2,4-TRIAZOLE-5,5'-DIAMINE
    • Z56761502
    • SHHKWIJFVUHKCA-UHFFFAOYSA-N
    • SCHEMBL2493952
    • 3,3'-Amino-5,5'bi[1H-1,2,4-triazole]
    • YSZC1120
    • 2H,2'H-3,3'-bi-1,2,4-triazole-5,5'-diamine
    • Cambridge id 5131411
    • FT-0619767
    • 1H,1'H-[3,3'-Bi(1,2,4-triazole)]-5,5'-diamine
    • DTXSID20341482
    • SR-01000523981-1
    • AE-848/32613005
    • MFCD00625841
    • 5,5//'-Diamino-3,3//'-bis-1,2,4-triazole
    • 3,3'-Bi-S-triazole, 5,5'-diamino-
    • 5-(3-amino-1H-1, 2, 4-triazol-5-yl)-1H-1, 2, 4-triazol-3-amine
    • 1H,1'H-3,3'-bi(1,2,4-triazole)-5,5'-diamine
    • AKOS005174284
    • LS-04484
    • 3,3'-amino-5,5'-bi[1H-1,2,4-triazole]
    • AKOS000291531
    • 22819-10-9
    • STK744364
    • [5,5'-bi-1H-1,2,4-triazole]-3,3'-diamine
    • G67574
    • 1,2,4-Triazole, 5-amino-3-[3'-(5-amino-1,2,4-triazolyl)]-
    • 5-(5-amino-2H-1,2,4-triazol-3-yl)-1H-1,2,4-triazol-3-amine
    • ALBB-014250
    • AE-848/32609035
    • 1H,1'H-3,3'-bi-1,2,4-triazole-5,5'-diamine
    • MDL: MFCD00625841
    • Inchi: 1S/C4H6N8/c5-3-7-1(9-11-3)2-8-4(6)12-10-2/h(H3,5,7,9,11)(H3,6,8,10,12)
    • InChI Key: SHHKWIJFVUHKCA-UHFFFAOYSA-N
    • SMILES: N1C(C2=NC(N)=NN2)=NC(N)=N1

Computed Properties

  • Exact Mass: 166.07178
  • Monoisotopic Mass: 166.07154223g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 143
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 135Ų

Experimental Properties

  • Density: 1.9±0.1 g/cm3
  • Boiling Point: 723.0±43.0 °C at 760 mmHg
  • Flash Point: 431.2±15.4 °C
  • PSA: 135.18
  • Vapor Pressure: 0.0±2.3 mmHg at 25°C

H2DABT Security Information

H2DABT Pricemore >>

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abcr
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